Cas no 1508817-45-5 (Thiophene-3-ol, 3-(2-aminoethyl)tetrahydro-, 1,1-dioxide)

Thiophene-3-ol, 3-(2-aminoethyl)tetrahydro-, 1,1-dioxide is a heterocyclic compound featuring a sulfone-functionalized tetrahydrothiophene core with an aminoethyl side chain. This structure imparts unique reactivity and solubility properties, making it valuable in pharmaceutical and agrochemical synthesis. The sulfone group enhances stability and polarity, while the aminoethyl moiety provides a versatile handle for further functionalization. Its tetrahydrothiophene scaffold contributes to conformational rigidity, potentially improving binding affinity in biologically active molecules. The compound’s balanced hydrophilicity and lipophilicity make it suitable for applications requiring controlled solubility. Careful handling is advised due to potential reactivity of the functional groups.
Thiophene-3-ol, 3-(2-aminoethyl)tetrahydro-, 1,1-dioxide structure
1508817-45-5 structure
Product Name:Thiophene-3-ol, 3-(2-aminoethyl)tetrahydro-, 1,1-dioxide
CAS No:1508817-45-5
MF:C6H13NO3S
MW:179.237320661545
CID:5283517
Update Time:2025-05-22

Thiophene-3-ol, 3-(2-aminoethyl)tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • Thiophene-3-ol, 3-(2-aminoethyl)tetrahydro-, 1,1-dioxide
    • 3-(2-Aminoethyl)-3-hydroxytetrahydrothiophene 1,1-dioxide
    • Inchi: 1S/C6H13NO3S/c7-3-1-6(8)2-4-11(9,10)5-6/h8H,1-5,7H2
    • InChI Key: SKGBCWPGSSPAAJ-UHFFFAOYSA-N
    • SMILES: C1S(=O)(=O)CCC1(CCN)O

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Additional information on Thiophene-3-ol, 3-(2-aminoethyl)tetrahydro-, 1,1-dioxide

Comprehensive Overview of Thiophene-3-ol, 3-(2-aminoethyl)tetrahydro-, 1,1-dioxide (CAS No. 1508817-45-5)

Thiophene-3-ol, 3-(2-aminoethyl)tetrahydro-, 1,1-dioxide (CAS No. 1508817-45-5) is a sulfur-containing heterocyclic compound with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique tetrahydrothiophene core and sulfone functional group, has garnered attention for its versatile chemical properties. Researchers and industries are increasingly exploring its role in drug development, particularly as a building block for bioactive molecules targeting neurological and metabolic disorders.

The structural features of Thiophene-3-ol, 3-(2-aminoethyl)tetrahydro-, 1,1-dioxide include a 3-hydroxy-thiophene moiety and an aminoethyl side chain, which enhance its solubility and reactivity. These attributes make it a valuable intermediate in synthesizing small-molecule inhibitors and peptide mimetics. Recent studies highlight its utility in designing compounds for enzyme modulation, a hot topic in precision medicine. For instance, its sulfone group is critical for interactions with protease targets, aligning with current trends in structure-activity relationship (SAR) optimization.

In material science, CAS No. 1508817-45-5 is investigated for its potential in conductive polymers and organic electronics. The thiophene backbone contributes to electron delocalization, a property leveraged in OLEDs and solar cells. With the growing demand for sustainable energy solutions, this compound’s role in photovoltaic materials is a key area of exploration. Users searching for "thiophene derivatives in renewable energy" or "sulfone-based organic semiconductors" will find this compound highly relevant.

Synthetic routes to Thiophene-3-ol, 3-(2-aminoethyl)tetrahydro-, 1,1-dioxide often involve catalytic hydrogenation and oxidation steps, reflecting advancements in green chemistry. Researchers emphasize atom-efficient methods to reduce waste, addressing the industry’s shift toward environmentally friendly synthesis. FAQs like "how to synthesize sulfone-modified thiophenes" or "scalable production of aminoethyl-thiophene derivatives" underscore the practical challenges and innovations in this field.

Analytical characterization of this compound relies on techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring purity and structural integrity. These methods align with regulatory standards for pharmaceutical intermediates, a concern for quality-conscious buyers. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, a trending topic in drug delivery systems.

In summary, Thiophene-3-ol, 3-(2-aminoethyl)tetrahydro-, 1,1-dioxide (CAS No. 1508817-45-5) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its adaptability to high-throughput screening and molecular design positions it as a compound of enduring interest. As industries prioritize multifunctional scaffolds and sustainable synthesis, this molecule’s relevance will continue to expand, answering pressing queries in both academic and industrial forums.

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